Cas no 77202-47-2 (2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-)

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- structure
77202-47-2 structure
Product Name:2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-
CAS No:77202-47-2
MF:C10H10O2
MW:162.185203075409
CID:1783881
Update Time:2024-11-27

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl-
    • Inchi: 1S/C10H10O2/c1-7-6-8-4-2-3-5-9(8)12-10(7)11/h2-5,7H,6H2,1H3
    • InChI Key: VKACUMNDDKMYEC-UHFFFAOYSA-N
    • SMILES: C1(=O)OC2=CC=CC=C2CC1C

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 274.8±15.0 °C(Predicted)

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium diacetate ,  1,4-Bis(diphenylphosphino)butane Solvents: Dimethyl carbonate ;  48 h, 600 psi, 120 °C
Reference
Palladium-catalyzed cyclocarbonylation reactions in dimethyl carbonate, an eco-friendly solvent and ring-opening reagent
Vasapollo, Giuseppe; Mele, Giuseppe; Maffei, Annamaria; Del Sole, Roberta, Applied Organometallic Chemistry, 2003, 17(11), 835-839

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Raw materials

2H-1-Benzopyran-2-one, 3,4-dihydro-3-methyl- Preparation Products

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